![molecular formula C14H20N2OS B2666377 N-{6-azaspiro[2.5]octan-1-yl}-N-(thiophen-3-ylmethyl)acetamide CAS No. 1803590-47-7](/img/structure/B2666377.png)
N-{6-azaspiro[2.5]octan-1-yl}-N-(thiophen-3-ylmethyl)acetamide
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Description
Scientific Research Applications
Spirocyclic Scaffold in Drug Discovery
Spirocyclic compounds, such as those related to N-{6-azaspiro[2.5]octan-1-yl}-N-(thiophen-3-ylmethyl)acetamide, serve as innovative scaffolds in drug discovery due to their unique 3D structures, which can enhance molecular interactions with biological targets. Chalyk et al. (2017) synthesized new scaffolds for drug discovery, specifically 6-azaspiro[4.3]alkanes, demonstrating their utility in generating diverse and pharmacologically relevant molecules (Chalyk et al., 2017).
Spirocyclic Compounds as Antiviral Agents
Compounds with spirocyclic structures have shown potential as antiviral agents. Apaydın et al. (2019) developed a series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐one derivatives that demonstrated inhibition against human coronavirus, highlighting the potential of spirocyclic compounds in antiviral drug development (Apaydın et al., 2019).
Role in Nematicidal Activity
Spirocyclic compounds have also been explored for their nematicidal activity. Srinivas et al. (2008) synthesized derivatives that showed potential nematicidal properties, indicating the application of these compounds in agriculture to protect crops from nematode pests (Srinivas et al., 2008).
Anticancer Properties
Research into spirocyclic and azaspirocyclic compounds has extended into the exploration of their anticancer properties. Flefel et al. (2017) synthesized new 1-thia-azaspiro[4.5]decane derivatives with derived thiazolopyrimidine and 1,3,4-thiadiazole compounds, some of which demonstrated moderate to high anticancer activities against various cancer cell lines (Flefel et al., 2017).
Diversity-Oriented Synthesis
The diversity-oriented synthesis of azaspirocycles, such as those related to N-{6-azaspiro[2.5]octan-1-yl}-N-(thiophen-3-ylmethyl)acetamide, enables the creation of a vast library of compounds with potential biological activities. Wipf et al. (2004) demonstrated the synthesis of functionalized pyrrolidines, piperidines, and azepines from omega-unsaturated dicyclopropylmethylamines, underscoring the versatility of these scaffolds in drug discovery (Wipf et al., 2004).
properties
IUPAC Name |
N-(6-azaspiro[2.5]octan-2-yl)-N-(thiophen-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2OS/c1-11(17)16(9-12-2-7-18-10-12)13-8-14(13)3-5-15-6-4-14/h2,7,10,13,15H,3-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDPQEKUTKOFKQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CSC=C1)C2CC23CCNCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{6-azaspiro[2.5]octan-1-yl}-N-(thiophen-3-ylmethyl)acetamide |
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